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Introduction
Fenfluramine, a phenethylamine derivative, is a serotonergic agent that has been investigated

for its effects on appetite, seizures, and other neurological conditions. Its primary mechanism of

action involves the release of serotonin and inhibition of its reuptake, leading to increased

serotonin levels in the synaptic cleft. Fenfluramine also demonstrates activity as a 5-HT2

receptor agonist and a sigma-1 receptor antagonist.[1][2] This document provides detailed

application notes and protocols for the administration of fenfluramine in in-vivo rodent studies,

intended for researchers, scientists, and professionals in drug development.
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Species
Route of
Administrat
ion

Dosage
Range

Dosing
Regimen

Study
Focus

Reference

Rat
Intravenous

(i.v.)

1.25 - 6.25

mg/kg
Single dose

Pharmacokin

etics
[3]

Rat Oral (p.o.)
1.25 - 12.5

mg/kg
Single dose

Pharmacokin

etics
[3]

Rat
Intraperitonea

l (i.p.)
5 mg/kg

Twice daily

(b.i.d.) for 4

days

Neurochemic

al effects
[4]

Rat
Intraperitonea

l (i.p.)

0.5 - 5 mg/kg

(escalating)

Twice daily

(b.i.d.), each

dose for 4

days

Neurochemic

al effects
[4]

Rat
Subcutaneou

s (s.c.)
1 - 24 mg/kg

Twice daily

(b.i.d.) for 4

days

Neurochemic

al effects
[5]

Mouse Oral (p.o.) 1 mg/kg Single dose Metabolism [6]

Mouse
Subcutaneou

s (s.c.)

0.1

mg/kg/day

Infusion for 4

weeks

Neuroprotecti

on

Mouse
Intraperitonea

l (i.p.)
0.3 mg/kg

Once daily

(o.d.) for 4

weeks

Neuroprotecti

on

Table 2: Pharmacokinetic Parameters of Fenfluramine in
Rats
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Parameter Value
Route of
Administration

Reference

Half-life

(Fenfluramine)
~1 hour Intravenous [3]

Half-life

(Norfenfluramine)
~12 hours Intravenous [3]

Bioavailability ~20% Oral [3]

Protein Binding ~40% - [3]

Experimental Protocols
General Rodent Handling and Restraint
Proper handling and restraint are crucial for accurate drug administration and the well-being of

the animal. For injections, mice and rats can be manually restrained. For intravenous tail vein

injections, a restrainer device is recommended to ensure the animal remains still.

Protocol 1: Intraperitoneal (i.p.) Injection
Intraperitoneal injections are administered into the peritoneal cavity.

Materials:

Fenfluramine solution

Sterile syringe (1 ml) and needle (25-27 gauge for mice, 23-25 gauge for rats)

70% ethanol

Animal scale

Procedure:

Weigh the animal to determine the correct volume of fenfluramine solution to administer

based on the desired dosage.
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Manually restrain the mouse or rat, exposing the abdomen.

Wipe the injection site (lower quadrant of the abdomen) with 70% ethanol.

Insert the needle at a 30-45 degree angle into the peritoneal cavity, being careful to avoid

puncturing internal organs.

Aspirate gently to ensure no fluid (urine or intestinal contents) is drawn into the syringe.

Inject the solution slowly.

Withdraw the needle and return the animal to its cage.

Monitor the animal for any adverse reactions.

Protocol 2: Oral Gavage (p.o.)
Oral gavage ensures the precise oral administration of a substance.

Materials:

Fenfluramine solution

Sterile gavage needle (flexible or rigid, appropriate size for the animal)

Syringe

Animal scale

Procedure:

Weigh the animal to calculate the required volume of the fenfluramine solution.

Firmly restrain the animal to prevent head movement.

Gently insert the gavage needle into the mouth, over the tongue, and advance it into the

esophagus. The tip of the needle should reach the approximate level of the last rib.

Administer the solution slowly.
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Carefully remove the gavage needle.

Return the animal to its cage and monitor for any signs of distress.

Protocol 3: Subcutaneous (s.c.) Injection
Subcutaneous injections are administered into the space between the skin and the underlying

muscle.

Materials:

Fenfluramine solution

Sterile syringe (1 ml) and needle (25-27 gauge)

70% ethanol

Animal scale

Procedure:

Weigh the animal to determine the correct injection volume.

Manually restrain the animal.

Lift the loose skin over the back or flank to create a "tent".

Wipe the injection site with 70% ethanol.

Insert the needle into the base of the skin tent, parallel to the body.

Aspirate to ensure the needle has not entered a blood vessel.

Inject the solution.

Withdraw the needle and gently massage the area to aid dispersal.

Return the animal to its cage and observe for any reactions.
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Protocol 4: Intravenous (i.v.) Tail Vein Injection
Intravenous injections are administered directly into the lateral tail vein.

Materials:

Fenfluramine solution

Sterile syringe (1 ml) and needle (27-30 gauge)

Restrainer for the animal

Heat lamp or warm water to dilate the tail vein

70% ethanol

Animal scale

Procedure:

Weigh the animal to calculate the required injection volume.

Place the animal in a restrainer, leaving the tail accessible.

Warm the tail using a heat lamp or by immersing it in warm water to dilate the veins.

Wipe the tail with 70% ethanol. The lateral tail veins will be visible on either side of the tail.

Insert the needle, bevel up, into the vein at a shallow angle.

If the needle is correctly placed, a small amount of blood may enter the hub of the needle.

Inject the solution slowly. If swelling occurs, the needle is not in the vein and should be

withdrawn.

After injection, withdraw the needle and apply gentle pressure to the site with a sterile gauze

pad to prevent bleeding.

Return the animal to its cage and monitor its condition.
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Mandatory Visualizations
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Caption: Experimental workflow for Fenfluramine administration in rodents.

Simplified Signaling Pathway of Fenfluramine
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Caption: Simplified signaling pathway of Fenfluramine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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